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Compound of Interest

Compound Name: 4-Methyl-D3-diphenyl
Cat. No.: B1507402
Get Quote

1.1. Nomenclature and CAS Number

The compound in focus is the deuterated isotopologue of 4-methylbiphenyl. While the initial
query "4-Methyl-D3-diphenyl" is not a standard chemical name, the intended compound is
understood to be 4-(methyl-d3)-1,1'-biphenyl.

¢ Chemical Name: 4-(methyl-d3)-1,1'-biphenyl

e Synonyms: 4-Phenyltoluene-d3

o CAS Number: 94367-56-3[1]

o Parent Compound: 4-Methylbiphenyl (CAS: 644-08-6)[2][3]

e Molecular Formula: C13HsDs3

» Molecular Weight: 171.26 g/mol (approx.)

1.2. The Significance of Deuteration

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1507402#bc-rfq
https://www.benchchem.com/product/b1507402/docs?utm_src=pdf-body#compound-identification-and-rationale-for-deuteration
https://www.invivochem.com/product/V99574
https://webbook.nist.gov/cgi/cbook.cgi?ID=644-08-6
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1507402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Deuterium (D or 2H) is a stable, non-radioactive isotope of hydrogen. Its nucleus contains both
a proton and a neutron, making it approximately twice as heavy as protium (*H). This mass
difference leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen
(C-H) bond. This phenomenon, known as the kinetic isotope effect (KIE), is the fundamental
reason for the utility of deuterated compounds in pharmaceutical research.[4][5]

By strategically replacing hydrogen atoms with deuterium at sites susceptible to metabolic
breakdown, the rate of metabolism can be slowed.[5] This can lead to an improved
pharmacokinetic profile for a drug candidate, including a longer half-life, increased
bioavailability, and a reduction in the formation of potentially toxic metabolites.[4][6] Deuterated
compounds are invaluable tools for tracing the metabolic fate of molecules in complex
biological systems.[7]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-(methyl-d3)-1,1'-biphenyl is not readily
available, the safety profile is expected to be very similar to its non-deuterated counterpart, 4-
methylbiphenyl. However, all chemicals should be handled with care in a laboratory setting.

2.1. GHS Hazard Classification of 4-Methylbiphenyl

The parent compound, 4-methylbiphenyl, is classified as follows:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Corrosion/Irritation 2
[8]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[3][8]
Specific target organ toxicity 3 May cause respiratory
(single exposure) irritation[8]
Hazardous to the aquatic ) H411: Toxic to aquatic life with
environment, long-term hazard long lasting effects

2.2. Recommended Personal Protective Equipment (PPE)
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Appropriate PPE is the first line of defense against chemical exposure.[4]

o Eye Protection: Chemical splash goggles or safety glasses meeting ANSI Z.87.1 standards
should be worn at all times.[4]

« Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are crucial.[4]

o Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.

[4]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4]

2.3. Storage and Handling of Deuterated Compounds
The stability of deuterated compounds is critical for reliable experimental results.

e Protection from Light and Moisture: Exposure can lead to degradation and isotopic
exchange. Store in amber, tightly sealed containers.[4] For sensitive materials, storage in a
desiccator under an inert atmosphere (e.g., argon or nitrogen) is recommended.[4][9]

 Inert Atmosphere: Handling and storing under a dry, inert atmosphere prevents oxidation and
contamination.[4][9][10]

o Temperature: For long-term storage, keep in a cool, dry place, often refrigerated or frozen.
[11] Always allow the container to equilibrate to room temperature before opening to prevent
condensation.[11]

2.4. Spill and Waste Disposal
» Spills: Accidental spills should be handled promptly and safely.[4]

o Waste Disposal: Deuterated compounds and contaminated materials must be disposed of as
hazardous chemical waste according to institutional guidelines.[4][12] Waste should be
segregated into clearly labeled, compatible containers.[4]

Experimental Protocols and Applications
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Deuterated compounds like 4-(methyl-d3)-1,1'-biphenyl are primarily used as internal standards
in quantitative analysis and as tracers in metabolic studies.[7][13]

3.1. Use as an Internal Standard in Mass Spectrometry

In techniques like liquid chromatography-mass spectrometry (LC-MS), deuterated standards
are considered the gold standard for internal standards. They are chemically identical to the
analyte and thus exhibit similar behavior during sample preparation and chromatographic
separation. However, they are distinguishable by their higher mass, allowing for accurate

quantification.[7]

Workflow for Using a Deuterated Internal Standard:
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Caption: Workflow for quantitative analysis using a deuterated internal standard.

3.2. Synthesis of 4-Methylbiphenyl Derivatives

The synthesis of the parent compound, 4-methylbiphenyl, and its derivatives often involves
cross-coupling reactions, with the Suzuki-Miyaura reaction being a prominent method.[14][15]
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This reaction typically involves the coupling of an aryl halide with an arylboronic acid, catalyzed

by a palladium complex.[14]

Generalized Suzuki-Miyaura Coupling Reaction:

Aryl Halide Arylboronic Acid Pd Catalyst Base
(e.g., 4-Bromotoluene) (e.g., Phenylboronic Acid) (e.g., Pd(PPhs)a) (e.g., Na2COs)

4-Methylbiphenyl |-==——=——=——=————————————————————— !

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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